Cas no 114164-97-5 (2-Methyl-5-(trifluoromethoxy)benzoimidazole)

• Product Name: 2-Methyl-5-(trifluoromethoxy)benzoimidazole
• CAS No: 114164-97-5
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• MDL: MFCD06659813
• CID: 106197
• PubChem ID: 35339259
• Update Time: 2025-04-18

2-Methyl-5-(trifluoromethoxy)benzoimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(trifluoromethoxy)-1H-benzo[d]imidazole
• 1H-Benzimidazole,2-methyl-6-(trifluoromethoxy)-
• 2-Methyl-5-(trifluoromethoxy)benzoimidazole
• 2-methyl-6-(trifluoromethoxy)-1H-benzimidazole
• 2-METHYL-5-TRIFLUOROMETHOXYBENZIMIDAZOLE
• SCHEMBL10146526
• MFCD06659813
• AB26374
• CS-0080655
• D74238
• A909461
• BSROJRWZJKELNS-UHFFFAOYSA-N
• 1H-Benzimidazole, 2-methyl-6-(trifluoromethoxy)-
• DTXSID40653150
• 114164-97-5
• BS-19250
• AKOS015842194
• N-(4-Methyl-3-nitropyridin-2-yl)butyramide
• 2-METHYL-5-(TRIFLUOROMETHOXY)-1H-1,3-BENZODIAZOLE

• MDL： MFCD06659813
• Inchi： 1S/C9H7F3N2O/c1-5-13-7-3-2-6(4-8(7)14-5)15-9(10,11)12/h2-4H,1H3,(H,13,14)
• InChI Key： BSROJRWZJKELNS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C=1)NC(C)=N2)(F)F

Computed Properties

• Exact Mass: 216.05100
• Monoisotopic Mass: 216.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 319.1±37.0 °C at 760 mmHg
• Flash Point: 146.8±26.5 °C
• PSA: 37.91000
• LogP: 2.76990
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Methyl-5-(trifluoromethoxy)benzoimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)